Cas no 86537-98-6 (Naphtho[2,3-b]furan-8(4H)-one,4-(acetyloxy)-4a,5,6,7,8a,9-hexahydro-3,4a,5-trimethyl-, [4R-(4a,4ab,5b,8ab)]- (9CI))

• Product Name: Naphtho[2,3-b]furan-8(4H)-one,4-(acetyloxy)-4a,5,6,7,8a,9-hexahydro-3,4a,5-trimethyl-, [4R-(4a,4ab,5b,8ab)]- (9CI)
• CAS No: 86537-98-6
• MF: C₁₇H₂₂O₄
• MW: 290.354185581207
• CID: 734287
• PubChem ID: 158955
• Update Time: 2025-04-19

Naphtho[2,3-b]furan-8(4H)-one,4-(acetyloxy)-4a,5,6,7,8a,9-hexahydro-3,4a,5-trimethyl-, [4R-(4a,4ab,5b,8ab)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,3-b]furan-8(4H)-one,4-(acetyloxy)-4a,5,6,7,8a,9-hexahydro-3,4a,5-trimethyl-, [4R-(4a,4ab,5b,8ab)]- (9CI)
• 86537-98-6
• Naphtho(2,3-b)furan-8(4H)-one, 4-(acetyloxy)-4a,5,6,7,8a,9-hexahydro-3,4a,5-trimethyl-, (4R-(4alpha,4abeta,5beta,8abeta))-
• DTXSID101006896
• 6alpha-Acetyloxy-10betaH-furanoeremophil-1-one
• 6alpha-Scetyloxy-10betaH-furanoeremophil-1-one
• 3,4a,5-Trimethyl-8-oxo-4,4a,5,6,7,8,8a,9-octahydronaphtho[2,3-b]furan-4-yl acetate

• Inchi： 1S/C17H22O4/c1-9-8-20-14-7-12-13(19)6-5-10(2)17(12,4)16(15(9)14)21-11(3)18/h8,10,12,16H,5-7H2,1-4H3/t10-,12-,16-,17+/m0/s1
• InChI Key： UBOCVBLWMPLUFQ-OUUZYCIPSA-N
• SMILES： O(C(C)=O)[C@H]1C2C(C)=COC=2C[C@H]2C(CC[C@H](C)[C@]21C)=O

Computed Properties

• Exact Mass: 290.15180918g/mol
• Monoisotopic Mass: 290.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 56.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids